Cas no 2228629-82-9 (4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine)

• Product Name: 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine
• CAS No: 2228629-82-9
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5967151
• PubChem ID: 165679298
• Update Time: 2025-06-11

4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine
• EN300-1734147
• 2228629-82-9

• Inchi： 1S/C12H18FNO/c1-9-7-11(13)10(5-3-4-6-14)12(8-9)15-2/h7-8H,3-6,14H2,1-2H3
• InChI Key： MXSHIWOZINWBPA-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CCCCN)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine

Comprehensive Overview of 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine (CAS No. 2228629-82-9)

4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine is a specialized organic compound with a unique structural framework, combining fluorine and methoxy substituents on an aromatic ring. This compound, identified by CAS No. 2228629-82-9, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₂H₁₈FNO, highlights its moderate complexity, making it a subject of interest for synthetic chemists and material scientists alike.

The compound's fluorine and methoxy groups are critical to its reactivity and applications. Fluorine, known for its electronegativity, often enhances metabolic stability and bioavailability in drug candidates, while the methoxy group can influence solubility and binding affinity. Researchers exploring SAR (Structure-Activity Relationship) studies frequently investigate derivatives of this amine to optimize properties like selectivity and potency. Recent trends in AI-driven drug discovery have also highlighted such compounds as promising candidates for virtual screening and machine learning-based optimization.

In the context of green chemistry, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine has been evaluated for sustainable synthesis routes. With growing demand for eco-friendly synthetic methods, chemists are exploring catalytic processes and solvent-free reactions to produce this amine with minimal environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, suppliers of CAS No. 2228629-82-9 often emphasize its high purity (>98%) and scalability. The compound is typically available as a white to off-white crystalline powder, stored under inert conditions to ensure stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for quality control, addressing the stringent requirements of pharmaceutical GMP standards.

Emerging applications of this amine include its role in fluorescence probes and materials science. The fluorophenyl moiety can serve as a tag for imaging studies, while its amine group allows for further functionalization in polymer chemistry. Such versatility has led to patents exploring its use in OLED materials and bioconjugation techniques, reflecting broader industry trends toward multifunctional compounds.

For researchers seeking safety data or regulatory information, it is essential to consult authoritative databases like PubChem or Reaxys. While the compound is not classified as hazardous under major regulatory frameworks, standard laboratory precautions (e.g., glove use, ventilation) are recommended during handling. Its logP and pKa values, key parameters in ADME (Absorption, Distribution, Metabolism, Excretion) studies, are often calculated via in silico tools to predict pharmacokinetic behavior.

In summary, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable chemistry, and advanced materials underscores its multidisciplinary relevance. As synthetic methodologies and computational modeling continue to evolve, this compound is poised to remain a focal point in both academic and industrial research.